Cas no 184870-53-9 (Hydroxylamine, O-[1-(4-methylphenyl)ethyl]-)

• Product Name: Hydroxylamine, O-[1-(4-methylphenyl)ethyl]-
• CAS No: 184870-53-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 3825885
• PubChem ID: 55268803
• Update Time: 2025-09-23

Hydroxylamine, O-[1-(4-methylphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[1-(4-methylphenyl)ethyl]-
• EN300-1851414
• O-[1-(4-methylphenyl)ethyl]hydroxylamine
• 184870-53-9
• AKOS006316044

• Inchi： 1S/C9H13NO/c1-7-3-5-9(6-4-7)8(2)11-10/h3-6,8H,10H2,1-2H3
• InChI Key： AZWRFOKVUZEJIP-UHFFFAOYSA-N
• SMILES： NOC(C1=CC=C(C)C=C1)C

Computed Properties

• Exact Mass: 151.099714038Da
• Monoisotopic Mass: 151.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Hydroxylamine, O-[1-(4-methylphenyl)ethyl]-

Comprehensive Overview of Hydroxylamine, O-[1-(4-methylphenyl)ethyl]- (CAS No. 184870-53-9)

Hydroxylamine, O-[1-(4-methylphenyl)ethyl]-, identified by its CAS No. 184870-53-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the hydroxylamine derivatives family, which are known for their versatile applications in synthetic chemistry. Researchers and industry professionals frequently search for O-[1-(4-methylphenyl)ethyl]hydroxylamine due to its potential as a key intermediate in the synthesis of bioactive molecules.

The growing interest in CAS No. 184870-53-9 is closely tied to the rise of green chemistry and sustainable synthesis methods. With increasing environmental concerns, scientists are exploring compounds like Hydroxylamine, O-[1-(4-methylphenyl)ethyl]- for their efficiency in catalytic reactions and reduced ecological footprint. Searches for "eco-friendly hydroxylamine derivatives" and "sustainable chemical intermediates" have surged, reflecting this trend. This compound's unique structure, featuring a 4-methylphenyl group, enhances its stability and reactivity, making it a valuable asset in modern organic synthesis.

Another hot topic surrounding Hydroxylamine, O-[1-(4-methylphenyl)ethyl]- is its role in drug discovery. Pharmaceutical researchers are investigating its potential as a building block for novel therapeutics, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs. Online queries such as "hydroxylamine derivatives in medicine" and "CAS 184870-53-9 applications" highlight the demand for detailed information on its pharmacological relevance. The compound's ability to form stable N-O bonds is particularly advantageous in designing prodrugs and targeted delivery systems.

From a technical perspective, O-[1-(4-methylphenyl)ethyl]hydroxylamine exhibits notable solubility in polar organic solvents, which simplifies its handling in laboratory settings. This property, combined with its moderate melting point, makes it a practical choice for industrial-scale applications. Recent discussions in scientific forums often revolve around optimizing its synthesis to improve yield and purity, addressing common challenges like byproduct formation. These insights are critical for chemists searching for "efficient synthesis of hydroxylamine derivatives" or "purification techniques for CAS 184870-53-9."

In the context of material science, Hydroxylamine, O-[1-(4-methylphenyl)ethyl]- has shown promise in polymer modification and surface functionalization. Its reactive hydroxylamine group can initiate cross-linking reactions, enhancing the durability of synthetic materials. This application aligns with the increasing popularity of smart materials and functional coatings, topics frequently searched by engineers and material scientists. The compound's compatibility with various substrates further expands its utility in cutting-edge technologies.

Safety and handling of CAS No. 184870-53-9 are also critical discussion points. While not classified as hazardous under standard regulations, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Laboratories often seek guidelines on "safe handling of hydroxylamine compounds" and "storage best practices for 184870-53-9," emphasizing the importance of operational safety in research and production.

Looking ahead, the demand for Hydroxylamine, O-[1-(4-methylphenyl)ethyl]- is expected to grow, driven by advancements in precision medicine and sustainable manufacturing. Its multifaceted applications, from pharmaceuticals to advanced materials, position it as a compound of enduring relevance. For researchers and industry stakeholders, staying updated on the latest developments related to O-[1-(4-methylphenyl)ethyl]hydroxylamine will be essential to leveraging its full potential in innovative solutions.